Cas no 1965309-71-0 (Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester)

• Product Name: Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester
• CAS No: 1965309-71-0
• MF: C₂₅H₂₅N₃O₃
• MW: 415.484306097031
• CID: 5844577
• PubChem ID: 146026715
• Update Time: 2025-11-01

Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester
• DTXSID901174764
• 1965309-71-0
• Benzamide, N-[4-[4-[4-(acetyloxy)phenyl]-1-piperazinyl]phenyl]-
• 4-(4-(4-Benzamidophenyl)piperazin-1-yl)phenyl acetate
• Aceticacid4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenylester
• SB34999

• Inchi： 1S/C25H25N3O3/c1-19(29)31-24-13-11-23(12-14-24)28-17-15-27(16-18-28)22-9-7-21(8-10-22)26-25(30)20-5-3-2-4-6-20/h2-14H,15-18H2,1H3,(H,26,30)
• InChI Key： MHOVHVCBZVSYJT-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(N2CCN(C3=CC=C(NC(=O)C4=CC=CC=C4)C=C3)CC2)C=C1)(=O)C

Computed Properties

• Exact Mass: 415.18959167g/mol
• Monoisotopic Mass: 415.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 61.9Ų

Additional information on Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester

Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester (CAS No. 1965309-71-0): A Comprehensive Overview

Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester, identified by its CAS number CAS No. 1965309-71-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the modulation of biological pathways and the development of novel drug candidates.

The molecular structure of Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The presence of a piperazine ring, benzoyl amino group, and ester moiety creates a framework that is conducive to interactions with biological targets. These structural features make it a valuable scaffold for medicinal chemists seeking to design molecules with specific pharmacological profiles.

In recent years, there has been a growing interest in the development of compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The piperazine moiety in Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester is known to interact with various neurotransmitter receptors, making it a promising candidate for the treatment of neurological and psychiatric disorders. Current research is exploring its potential as an intermediate in the synthesis of drugs that target these receptors, with the aim of developing treatments for conditions such as depression, anxiety, and cognitive disorders.

The benzoyl amino group in the molecule also plays a crucial role in its pharmacological activity. This group is often involved in hydrogen bonding interactions with biological targets, which can enhance the binding affinity and selectivity of the compound. Studies have shown that modifications at this position can significantly influence the pharmacokinetic properties of the molecule, making it an important area for further investigation.

Ester functional groups are another key feature of Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester, contributing to its solubility and metabolic stability. These esters can be hydrolyzed under certain conditions, releasing carboxylic acid groups that can further modify the pharmacological properties of the compound. This versatility makes it a valuable building block for the synthesis of more complex molecules with tailored properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester with greater accuracy. Molecular docking studies have been used to identify potential binding sites on target proteins, providing insights into how these compounds interact at a molecular level. These studies have helped to refine the design of drug candidates and optimize their pharmacological profiles.

In addition to its potential therapeutic applications, Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester has also been explored as a tool compound in chemical biology research. Its well-defined structure and predictable reactivity make it a useful probe for studying enzyme mechanisms and protein interactions. Researchers are using this compound to develop new methods for investigating biological pathways and identifying novel drug targets.

The synthesis of complex organic molecules like Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester requires sophisticated synthetic strategies and precise control over reaction conditions. Modern synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to produce these compounds in high yields with minimal byproducts. These advancements have not only improved the efficiency of drug discovery but also opened up new possibilities for designing innovative therapeutics.

The future prospects for Acetic acid 4-[4-(4-benzoylamino-phenyl)-piperazin-1-yl]-phenyl ester are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and chemical biology. As our understanding of biological systems continues to grow, so too will our ability to design molecules that can interact with them in meaningful ways. This compound represents just one example of how advances in chemistry can lead to new breakthroughs in medicine and biology.